Cas no 1858251-66-7 (4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its benzoxazine core and sulfonyl functionality. The compound’s rigid heterocyclic structure enhances its utility in the development of pharmacologically active molecules, including potential CNS agents and anti-inflammatory compounds. Its carboxylic acid moiety allows for further derivatization, enabling precise modifications for targeted applications. The phenylsulfonyl group contributes to electron-withdrawing properties, influencing reactivity in coupling reactions or as a directing group. This compound is well-suited for research in medicinal chemistry and materials science, offering a balance of stability and synthetic flexibility. High purity and consistent performance make it a reliable choice for advanced chemical studies.

4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid structure

1858251-66-7 structure

Product Name:4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

CAS No:1858251-66-7

MF:C₁₅H₁₃NO₅S

MW:319.332422971725

CID:4709217

Update Time:2025-11-02

4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- 2H-1,4-benzoxazine-2-carboxylic acid, 3,4-dihydro-4-(phenylsulfonyl)-
- Inchi： 1S/C15H13NO5S/c17-15(18)14-10-16(12-8-4-5-9-13(12)21-14)22(19,20)11-6-2-1-3-7-11/h1-9,14H,10H2,(H,17,18)
- InChI Key： MCWOJKGOGVPROQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 509
Topological Polar Surface Area: 92.3

4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P138510-250mg	4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858251-66-7		250mg	$ 185.00	2022-06-03
TRC	P138510-500mg	4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858251-66-7		500mg	$ 300.00	2022-06-03
TRC	P138510-1000mg	4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858251-66-7		1g	$ 480.00	2022-06-03
A2B Chem LLC	AI41763-500mg	4-(Phenylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858251-66-7	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AI41763-1g	4-(Phenylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858251-66-7	>95%	1g	$439.00	2024-04-20
A2B Chem LLC	AI41763-5g	4-(Phenylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858251-66-7	>95%	5g	$787.00	2024-04-20
A2B Chem LLC	AI41763-10g	4-(Phenylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858251-66-7	>95%	10g	$1134.00	2024-04-20
A2B Chem LLC	AI41763-25g	4-(Phenylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858251-66-7	>95%	25g	$1863.00	2024-04-20